Cas no 14255-50-6 (2-(2-nitroethyl)-1H-indole)

• Product Name: 2-(2-nitroethyl)-1H-indole
• CAS No: 14255-50-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5765639
• PubChem ID: 13109721
• Update Time: 2025-05-28

2-(2-nitroethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1855674
• 2-(2-nitroethyl)-1H-indole
• CS-0287392
• SCHEMBL10976336
• 1-indolyl-2-nitroethane
• 14255-50-6
• 1H-Indole, 2-(2-nitroethyl)-

• Inchi： 1S/C10H10N2O2/c13-12(14)6-5-9-7-8-3-1-2-4-10(8)11-9/h1-4,7,11H,5-6H2
• InChI Key： BEWHWSJZHVRRKE-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 407.5±28.0 °C(Predicted)
• pka: 8.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(2-nitroethyl)-1H-indole

Exploring the Properties and Applications of 2-(2-Nitroethyl)-1H-Indole (CAS No. 14255-50-6)

2-(2-Nitroethyl)-1H-indole, with the CAS number 14255-50-6, is a chemically intriguing compound that has garnered attention in various research fields. This nitro-substituted indole derivative is part of a broader class of heterocyclic compounds, which are pivotal in pharmaceutical and agrochemical industries. The compound's unique structure, featuring a nitroethyl group attached to the indole ring, makes it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential as a precursor for bioactive molecules, given the indole scaffold's prevalence in natural products and drugs.

In recent years, the demand for nitroethyl indole derivatives has surged due to their versatility in medicinal chemistry. The 2-(2-nitroethyl)-1H-indole structure is often explored for its role in synthesizing alkaloids and other nitrogen-containing compounds. Its CAS 14255-50-6 identifier is frequently searched in academic databases, reflecting its relevance in drug discovery and biochemical research. The compound's reactivity, particularly its ability to undergo Michael additions and cyclization reactions, makes it a favorite among synthetic chemists aiming to develop novel therapeutic agents.

The rise of green chemistry has also put 2-(2-nitroethyl)-1H-indole in the spotlight. Scientists are investigating eco-friendly methods to synthesize this compound, minimizing waste and hazardous byproducts. Searches for sustainable synthesis of nitroethyl indoles have increased, aligning with global trends toward environmentally conscious research. Additionally, the compound's potential applications in material science, such as in the development of organic semiconductors, are being explored, further broadening its industrial significance.

Another hot topic linked to CAS 14255-50-6 is its role in neuroscience research. Indole derivatives are known to interact with neurotransmitter systems, and 2-(2-nitroethyl)-1H-indole is no exception. Researchers are examining its derivatives for possible effects on neurological pathways, addressing common search queries like "indole compounds in brain health". This aligns with growing public interest in cognitive enhancers and neuroprotective agents, making the compound a subject of both academic and public fascination.

From a commercial perspective, suppliers of 2-(2-nitroethyl)-1H-indole often highlight its high purity and stability, catering to laboratories and industries requiring reliable chemical intermediates. The compound's CAS 14255-50-6 is a key identifier in procurement databases, ensuring accurate sourcing for pharmaceutical development and academic studies. Its niche yet critical role underscores the importance of specialized chemical suppliers in advancing scientific innovation.

In conclusion, 2-(2-nitroethyl)-1H-indole (CAS No. 14255-50-6) is a multifaceted compound with significant potential across multiple disciplines. Its applications in drug discovery, green chemistry, and material science make it a recurring subject in both literature and online searches. As research continues to uncover new uses for this versatile molecule, its relevance in science and industry is poised to grow even further.